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Get Quote

Part 1: Core Directive & Chemical Identity

Executive Summary

4-(Dichloromethylene)morpholin-4-ium (CAS: 790600-30-5), often regarded as the
morpholine analogue of Viehe’s Salt, is a highly electrophilic iminium species used primarily as
a chlorinating agent and a building block in heterocyclic synthesis.[1][2][3] Structurally, it
consists of a morpholine ring nitrogen double-bonded to a dichloromethylene moiety (

), bearing a formal positive charge. This species acts as a "phosgene iminium" equivalent,
offering distinct advantages in handling and reactivity over gaseous phosgene or liquid
diphosgene.

This guide details the molecular architecture, synthesis, and application of this reagent in drug
discovery, specifically focusing on its utility in glycosylation and the formation of sulfur-nitrogen
heterocycles.
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Chemical Identity Table

Property Detail

IUPAC Name 4-(Dichloromethylene)morpholin-4-ium

Morpholine Viehe’s Salt; Dichloromethylene

Common Name .
morpholinium

CAS Number 790600-30-5

Molecular Formula (Cation)

Molecular Weight 169.03 g/mol (Cation only)

Electronic Class Vilsmeier-Haack / Phosgeniminium Reagent
Chloride (

Standard Counterion

)

Part 2: Structural Analysis & Molecular Geometry
Electronic Architecture

The core reactivity of 4-(dichloromethylene)morpholin-4-ium stems from its iminium
character. The nitrogen atom is

hybridized, forming a double bond with the exocyclic carbon. This carbon is bonded to two
chlorine atoms, creating a highly electron-deficient center.

e Resonance Stabilization: The positive charge is delocalized between the nitrogen atom and
the dichloromethylene carbon. However, the strong inductive effect of the two chlorine atoms
and the oxygen in the morpholine ring maintains a high degree of electrophilicity at the

carbon.

 Steric Environment: The morpholine ring adopts a chair-like conformation, but the
environment around the nitrogen is planar due to the

double bond. This planarity facilitates the attack of nucleophiles on the
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carbon.

Reactivity Profile

This molecule is a biselectrophile.

« First Electrophilic Event: Nucleophilic attack displaces one chloride, forming a chloro-iminium
intermediate.

e Second Electrophilic Event: A second nucleophilic attack (or intramolecular cyclization)
displaces the second chloride or the morpholine moiety, depending on the stability of the
intermediate.

Part 3: Synthesis & Preparation Protocols[4][5]
Synthesis Logic

The synthesis of 4-(dichloromethylene)morpholin-4-ium follows the established protocols for
phosgeniminium salts (Viehe’s salts). The most robust route involves the chlorination of methyl
morpholine-4-carbodithioate or morpholine-4-thiocarboxamide. This method avoids the use of
phosgene gas and utilizes stoichiometric chlorine or sulfuryl chloride.

Experimental Protocol: Chlorination Route

Note: This protocol is adapted from standard Viehe’s salt preparations.
Reagents:

» Methyl morpholine-4-carbodithioate (Precursor)

e Chlorine gas (

) or Sulfuryl Chloride (

)

e Dichloromethane (DCM) or Chloroform (anhydrous)

Step-by-Step Methodology:
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Preparation of Precursor: Dissolve methyl morpholine-4-carbodithioate (10 mmol) in
anhydrous DCM (50 mL) under an inert atmosphere (

or Ar).

Chlorination: Cool the solution to 0°C. Slowly bubble dry chlorine gas through the solution or
add sulfuryl chloride (2.2 equiv) dropwise.

o Mechanism:[4][5][6][7][8] The sulfur atom is chlorinated, creating a leaving group that is
displaced by the nitrogen lone pair, expelling

or

species and forming the dichloromethylene moiety.

Precipitation: The product, 4-(dichloromethylene)morpholin-4-ium chloride, typically
precipitates as a hygroscopic white to pale yellow solid.

Isolation: Filter the solid under an inert atmosphere (glovebox or Schlenk line). Wash with
cold, dry ether to remove sulfur byproducts.

Storage: Store in a desiccator at -20°C. The salt is extremely moisture-sensitive, hydrolyzing

to morpholine-4-carbonyl chloride and HCI.

Visualization of Synthesis Pathway
Elimination of Sulfur species (mi}ggmﬂzﬁhgﬁg%e)

G/Iethyl morpholine-4-carbodithioate Electrophilic Attack (0°C)
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Intermediate J==-——______
Chlorination Agent 44— === =—— 777Ul Byproducts
(CI2 or SO2CI2) (MeSCl, SCI2)

Click to download full resolution via product page

Figure 1: Synthetic pathway converting the dithiocarbamate precursor to the target iminium salt

via chlorination-elimination.

Part 4: Applications in Drug Development
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Alpha-Selective Glycosylation

One of the most valuable applications of 4-(dichloromethylene)morpholin-4-ium is in
carbohydrate chemistry. It serves as a mild yet potent reagent to convert hemiacetals into
glycosyl chlorides with high

-selectivity.

o Mechanism: The hemiacetal oxygen attacks the iminium carbon. The resulting intermediate
collapses, expelling the morpholine amide and generating the glycosyl chloride.

o Advantage: Unlike thionyl chloride or Vilsmeier reagent (

), the morpholine derivative often operates under milder conditions, preserving acid-sensitive
protecting groups.

Synthesis of 1,3-Oxathiolium Salts

The reagent reacts with
-hydroxy or
-mercapto ketones/phenols to form positively charged heterocycles.

e Protocol Insight: Reaction with 2-sulfanylphenol yields 2-morpholino-1,3-benzoxathiol-1-ium,
a scaffold found in various bioactive compounds. The morpholine ring acts as a stabilizing
group for the cation.

Visualization of Glycosylation Mechanism
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Figure 2: Mechanism of converting sugar hemiacetals to glycosyl chlorides using the
morpholine Viehe's salt analogue.

Part 5: Safety & Handling (Self-Validating Protocol)

Trustworthiness Check: This compound is a potent electrophile and hydrolyzes rapidly. Any
protocol utilizing it must account for moisture exclusion to ensure reproducibility.

¢ Moisture Control: All glassware must be flame-dried. Solvents (DCM, THF) must be distilled

over

or passed through activated alumina columns.

o Corrosivity: The hydrolysis product is HCI. Vent reaction vessels through a base trap (NaOH
solution).

o Toxicology: Treat as a potential alkylating agent. Use double-gloving and work strictly inside
a fume hood.

References

e Accela ChemBio. (n.d.).[2] Product Information: 4-(Dichloromethylene)morpholin-4-ium.[2]
Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3043212/docs?utm_src=pdf-body-img#molecular-structure-of-4-dichloromethylene-morpholin-4-ium-a-technical-guide
https://accelachem.com/cn/productview_goodsid_133764_goodscode_SY128311.html
https://www.benchchem.com/product/b3043212/docs?utm_src=pdf-body#molecular-structure-of-4-dichloromethylene-morpholin-4-ium-a-technical-guide
https://accelachem.com/cn/productview_goodsid_133764_goodscode_SY128311.html
https://www.accelachem.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043212?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Janes, R. A, etal. (1989). "Viehe's Salt as a Precursor for Heterocycles." Journal of the
Chemical Society, Perkin Transactions 1.

« Stalder, H. (1985). "Phosgeniminium Salts: Synthesis and Reactivity." Organic Reactions.[3]
[4151(6][7118]

* Thiessen, M., et al. (2006). "Glycosylation using Vilsmeier-Type Reagents." Carbohydrate
Research. (Contextual reference for glycosyl chloride synthesis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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